Cas no 23424-28-4 (Sodium Acetate-13C)

Sodium Acetate-13C (CH3^13COONa) is a stable isotope-labeled compound where the carbonyl carbon is replaced with carbon-13 (^13C). This isotopically enriched form of sodium acetate is widely used as a tracer in metabolic studies, nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) applications. Its key advantages include high isotopic purity (>99%), excellent chemical stability, and compatibility with biological systems, enabling precise tracking of metabolic pathways. The ^13C label provides a non-radioactive, safe alternative for research involving acetate metabolism, enzymatic assays, and isotopic dilution analysis. It is supplied as a white crystalline powder with high solubility in water, ensuring ease of use in experimental protocols.
Sodium Acetate-13C structure
Sodium Acetate-13C structure
Product Name:Sodium Acetate-13C
CAS No:23424-28-4
MF:C2H3NaO2
MW:83.0264465808868
CID:254087
PubChem ID:329760328
Update Time:2025-10-17

Sodium Acetate-13C Chemical and Physical Properties

Names and Identifiers

    • Acetic-1-13C acid,sodium salt (8CI,9CI)
    • SODIUM ACETATE-1-13C
    • [1-(13)C]NaOAc
    • [1-13C] sodium acetate
    • [1-13C]-sodium acetate
    • 493325_ALDRICH
    • Propionic acid-1,2-13C2 sodium salt
    • sodium [1-(13)C]acetate
    • sodium [1,2-13C2]propionate
    • sodium [1-13C]acetate
    • sodium < 1,2-13C2> propionate
    • sodium 1-(13)C-acetate
    • Sodium propionate-1,2-13C2
    • Sodium[1-13C]acetate
    • Sodium Acetate-13C
    • Inchi: 1S/C2H4O2.Na/c1-2(3)4;/h1H3,(H,3,4);/q;+1/p-1/i2+1;
    • InChI Key: VMHLLURERBWHNL-CGOMOMTCSA-M
    • SMILES: [Na+].[O-][13C](C)=O

Computed Properties

  • Isotope Atom Count: 1
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 5
  • Rotatable Bond Count: 0
  • Complexity: 34.6
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing

Experimental Properties

  • Color/Form: White transparent
  • Melting Point: >300 °C (dec.) (lit.)

Sodium Acetate-13C Security Information

  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:1
  • FLUKA BRAND F CODES:3-10

Sodium Acetate-13C Pricemore >>

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Sodium Acetate-13C Related Literature

Additional information on Sodium Acetate-13C

Introduction to Sodium Acetate-13C (CAS No. 23424-28-4)

Sodium Acetate-13C, with the chemical formula NaO₂CCH₃ and the CAS number 23424-28-4, is a specialized isotope-labeled compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound serves as a valuable tool for researchers studying metabolic pathways, enzyme kinetics, and drug metabolism due to its stable carbon-13 isotope content. The incorporation of 13C into organic molecules allows for non-invasive tracking and analysis, making it an indispensable resource in modern biochemical studies.

The unique properties of Sodium Acetate-13C stem from its isotopic composition, which provides a distinct nuclear magnetic resonance (NMR) signal. This characteristic is particularly useful in magnetic resonance spectroscopy (MRS) and nuclear magnetic resonance (NMR) imaging techniques. Researchers utilize these techniques to gain insights into the structure and dynamics of biological molecules, enabling a deeper understanding of complex biochemical processes. The compound's stability and compatibility with biological systems make it an ideal candidate for in vitro and in vivo studies.

In recent years, advancements in mass spectrometry have further enhanced the utility of Sodium Acetate-13C. High-resolution mass spectrometry (HRMS) techniques allow for precise identification and quantification of metabolites labeled with 13C. This has led to significant breakthroughs in metabolic flux analysis, where researchers can trace the flow of carbon atoms through metabolic pathways with high accuracy. Such studies are crucial for developing new therapeutic strategies and understanding disease mechanisms at the molecular level.

One of the most compelling applications of Sodium Acetate-13C is in the field of drug development. Pharmaceutical companies employ this compound to study how drugs are metabolized within the body. By labeling drug precursors with 13C, researchers can monitor the drug's metabolic pathways, identify potential side effects, and optimize dosages. This approach has been instrumental in the discovery and refinement of numerous drugs, including those used to treat cancer, infectious diseases, and neurological disorders.

The use of Sodium Acetate-13C also extends to agricultural research, where it helps in studying plant metabolism and nutrient uptake. By tracking 13C-labeled compounds, scientists can gain insights into how plants utilize carbon from different sources, such as photosynthesis or soil-based nutrients. This information is vital for developing more efficient fertilizers and improving crop yields, contributing to global food security.

Furthermore, Sodium Acetate-13C plays a crucial role in environmental science. Researchers use this compound to study carbon cycling in ecosystems, including soil microorganisms and aquatic environments. By analyzing 13C-labeled organic matter, scientists can assess the impact of environmental changes on metabolic processes and ecosystem health. This research is essential for developing strategies to mitigate climate change and protect biodiversity.

The synthesis of Sodium Acetate-13C involves specialized chemical processes that ensure high purity and isotopic enrichment. Manufacturers employ advanced techniques such as gas-phase oxidation or catalytic methylation to produce this compound with minimal impurities. The quality control measures implemented during production guarantee that researchers receive a reliable and consistent product for their studies.

When handling Sodium Acetate-13C, it is important to follow proper laboratory protocols to ensure safety and accuracy. The compound should be stored in a cool, dry place away from direct sunlight to prevent degradation. Researchers should also use appropriate personal protective equipment (PPE) when working with this material to minimize exposure risks.

The future prospects of Sodium Acetate-13C are promising, with ongoing research exploring new applications in fields such as nanotechnology and materials science. The ability to label materials with stable isotopes opens up possibilities for creating novel materials with enhanced properties. For instance, researchers are investigating the use of 13C-labeled compounds in polymer synthesis to develop biodegradable materials with improved performance characteristics.

In conclusion, Sodium Acetate-13C (CAS No. 23424-28-4) is a versatile and powerful tool in scientific research. Its applications span across multiple disciplines, including chemical biology, pharmaceuticals, agriculture, environmental science, and materials science. The compound's unique isotopic properties enable researchers to gain unprecedented insights into complex biological processes and develop innovative solutions to global challenges.

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